Cas no 2092568-07-3 (5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 2092568-07-3
• MF: C₈H₉BrO₄
• MW: 249.058662176132
• CID: 5056210
• Update Time: 2025-10-21

5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C8H9BrO4/c9-3-7-1-8(2-7,5(10)11)6(12)13-4-7/h1-4H2,(H,10,11)
• InChI Key： ARDSGXYFTYFSII-UHFFFAOYSA-N
• SMILES： BrCC12COC(C(C(=O)O)(C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Additional information on 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid

Comprehensive Overview of 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2092568-07-3)

5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2092568-07-3) is a specialized bicyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of bicyclic lactones, characterized by a fused ring system containing both a lactone and a carboxylic acid functional group. Its molecular formula is C₈H₉BrO₄, and it exhibits a molecular weight of 249.06 g/mol. The presence of a bromomethyl group at the 5-position makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of bioactive molecules.

In recent years, the demand for highly functionalized bicyclic compounds like 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for prodrugs or enzyme inhibitors, owing to its ability to undergo nucleophilic substitution reactions at the bromomethyl site. The compound's oxabicyclo[3.1.1]heptane scaffold is also notable for its conformational rigidity, which can enhance binding affinity in target proteins.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid?" The answer lies in its utility as a precursor for heterocyclic derivatives, such as pyridines and pyrrolidines, which are prevalent in FDA-approved drugs. Additionally, its carboxylic acid moiety allows for easy conjugation with amines or alcohols, enabling the development of biodegradable polymers or drug delivery systems—a hot topic in sustainable chemistry.

Another trending discussion revolves around the green chemistry aspects of synthesizing such compounds. With growing environmental concerns, researchers are exploring catalyst-free or solvent-free methods to produce 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid with minimal waste. This aligns with the broader industry shift toward atom economy and renewable feedstocks, making the compound a case study for sustainable synthetic routes.

From a spectroscopic perspective, 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid is typically characterized using NMR (¹H and ¹³C), IR, and mass spectrometry. The bromomethyl group resonates distinctly in the ¹H NMR spectrum (δ ~3.5–4.0 ppm), while the lactone carbonyl appears around 1750 cm⁻¹ in the IR spectrum. These analytical markers are crucial for quality control in industrial-scale production.

In summary, 5-(Bromomethyl)-2-oxo-3-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2092568-07-3) is a multifaceted compound with broad applicability in medicinal chemistry, materials science, and green synthesis. Its structural uniqueness and reactivity profile continue to inspire innovations across interdisciplinary research fields.